Cas no 126790-02-1 (1,2-Dithiin, 3-ethyl-3,6-dihydro-)

• Product Name: 1,2-Dithiin, 3-ethyl-3,6-dihydro-
• CAS No: 126790-02-1
• MF: C₆H₁₀S₂
• MW: 146.273599147797
• CID: 1224553
• PubChem ID: 6430024
• Update Time: 2025-04-20

1,2-Dithiin, 3-ethyl-3,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiin, 3-ethyl-3,6-dihydro-
• 3-ethyl-3,6-dihydrodithiine
• 126790-02-1
• QRXGPSRNGFYLIU-UHFFFAOYSA-N
• DTXSID10423948
• 3-Ethyl-1,2-dithi-4-ene

• Inchi： 1S/C6H10S2/c1-2-6-4-3-5-7-8-6/h3-4,6H,2,5H2,1H3
• InChI Key： QRXGPSRNGFYLIU-UHFFFAOYSA-N
• SMILES： S1C(C=CCS1)CC

Computed Properties

• Exact Mass: 146.0225
• Monoisotopic Mass: 146.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiins Dithiins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiins